N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H11FN4O2S/c1-8-13(22-19-17-8)14(20)16-7-11-6-12(21-18-11)9-2-4-10(15)5-3-9/h2-6H,7H2,1H3,(H,16,20)
• InChI Key: AEARNOYNZLBEPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C14H11FN4O2S
• Molecular Weight: 318.33 g/mol

Description

N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11FN4O2S and its molecular weight is 318.33. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their antimicrobial, antilipase, and antiurease activities. This research demonstrates the potential for developing new antimicrobial agents using innovative synthetic approaches, possibly applicable to compounds with similar structural frameworks (Başoğlu et al., 2013).

Disposition and Metabolism Studies

Renzulli et al. (2011) conducted a detailed study on the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, highlighting the importance of understanding the pharmacokinetics of therapeutic agents. This type of research is crucial for the development of new drugs, as it provides insight into their metabolic pathways and elimination, which can inform the design of compounds with improved efficacy and safety profiles (Renzulli et al., 2011).

Synthesis and Characterization of Research Chemicals

McLaughlin et al. (2016) identified and characterized a research chemical, providing a reminder of the complexities involved in the synthesis and identification of novel compounds. Such studies are fundamental in the field of medicinal chemistry, as they contribute to the development of new therapeutic agents and enhance our understanding of their properties (McLaughlin et al., 2016).

Antitumour Drug Development

Wang et al. (1997) discussed a new route to the antitumor drug temozolomide, underscoring the significance of innovative synthetic strategies in the creation of potent cancer treatments. Research like this is pivotal in the ongoing fight against cancer, as it opens up new avenues for the development of more effective and targeted therapies (Wang et al., 1997).

Safety And Hazards

Consult safety data sheets for handling precautions.